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Compound of Interest

5-Bromo-2-
Compound Name: ] o
(difluoromethoxy)benzoic acid

cat. No.: B1276099

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-(difluoromethoxy)benzoic acid is a halogenated aromatic carboxylic acid. Its
structural features, including a bromine atom and a difluoromethoxy group on the benzoic acid
core, make it a potentially valuable building block in medicinal chemistry and materials science.
This document provides a detailed overview of its chemical identity, properties, and a
representative synthetic approach.

Chemical Identity and Properties

The fundamental properties of 5-Bromo-2-(difluoromethoxy)benzoic acid are summarized
below. It is important to note that while some physical properties are predicted, they provide
valuable estimates for experimental design.
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Property Value Source
5-Bromo-2-

IUPAC Name ] ) ) N/A
(difluoromethoxy)benzoic acid

CAS Number 438221-79-5 [11[2113114]

Molecular Formula CsHsBrF203 [1112][3]

Molecular Weight 267.02 g/mol [11121[3]

, C1=CC(=C(C=C1Br)C(=0)0)0O

Canonical SMILES [1]
C(F)F

Boiling Point (Predicted) 328.1+42.0 °C [5]

Density (Predicted) 1.740+0.06 g/cm3 [5]

pKa (Predicted) 2.75+0.36 [5]

Chemical Structure

The two-dimensional chemical structure of 5-Bromo-2-(difluoromethoxy)benzoic acid is
depicted below, illustrating the arrangement of the bromine atom and the difluoromethoxy
group on the benzoic acid ring.

Figure 1: 2D Structure of 5-Bromo-2-(difluoromethoxy)benzoic acid.

Synthesis Pathway

A specific, detailed experimental protocol for the synthesis of 5-Bromo-2-
(difluoromethoxy)benzoic acid is not readily available in the public domain. However, a
general synthetic strategy can be proposed based on established organic chemistry principles
and synthesis routes for structurally similar compounds. A plausible approach involves the
bromination of a 2-(difluoromethoxy)benzoic acid precursor. The following diagram illustrates a
representative workflow for such a transformation.
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Figure 2: Representative workflow for the synthesis of 5-Bromo-2-(difluoromethoxy)benzoic
acid.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis of 5-Bromo-2-
(difluoromethoxy)benzoic acid are not currently published in peer-reviewed literature. The
synthesis would likely follow the general principles of electrophilic aromatic substitution, as
depicted in Figure 2. Key experimental considerations would include the choice of brominating
agent (e.g., N-Bromosuccinimide or elemental bromine), the catalyst (e.g., a strong acid),
reaction temperature, and purification method (e.g., recrystallization or column
chromatography).

Signaling Pathways and Biological Activity

As of the date of this document, there is no published research detailing the involvement of 5-
Bromo-2-(difluoromethoxy)benzoic acid in any specific biological signaling pathways or its
pharmacological activity. Its structural similarity to other bioactive benzoic acid derivatives
suggests potential for further investigation in drug discovery programs.

Conclusion

5-Bromo-2-(difluoromethoxy)benzoic acid is a chemical compound with potential
applications in research and development, particularly in the synthesis of novel pharmaceutical
agents and functional materials. While its fundamental chemical identity is established, a
comprehensive experimental characterization and exploration of its biological activity are yet to
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be reported. The information provided in this guide serves as a foundational resource for
professionals interested in this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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